2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid

• IUPAC Name: 2-amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid
• InChI: InChI=1S/C13H20N2O3/c1-15(2)8-3-9-18-11-6-4-10(5-7-11)12(14)13(16)17/h4-7,12H,3,8-9,14H2,1-2H3,(H,16,17)
• InChI Key: SMVZWRFACMKHHL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCOC1=CC=C(C=C1)C(C(=O)O)N
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol

Description

2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid, also known as CGP-12177, is a selective β-adrenoceptor antagonist that has been widely used in scientific research. It was first synthesized in the 1970s and has since been used in various studies to investigate the role of β-adrenoceptors in different physiological and pathological conditions.

Mechanism of Action

2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid acts as a selective β-adrenoceptor antagonist, which means that it blocks the effects of the neurotransmitter epinephrine on β-adrenoceptors. This leads to a decrease in heart rate and blood pressure, as well as a reduction in the release of glucose from the liver.
Biochemical and physiological effects:
2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid has been shown to have a number of biochemical and physiological effects. For example, it has been shown to reduce the activity of the renin-angiotensin-aldosterone system, which is involved in the regulation of blood pressure. It has also been shown to increase insulin sensitivity and improve glucose tolerance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid in lab experiments is its selectivity for β-adrenoceptors, which allows researchers to investigate the specific effects of blocking these receptors. However, one limitation is that 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid is not widely available and can be expensive to synthesize.

Future Directions

There are several future directions for research on 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid. One area of interest is the investigation of its effects on the central nervous system, including its potential as a treatment for anxiety and depression. Another area of interest is the development of more selective β-adrenoceptor antagonists that could be used to target specific subtypes of these receptors. Additionally, further studies are needed to evaluate the long-term effects of 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid on cardiovascular and metabolic health.

Synthesis Methods

The synthesis of 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid involves several steps, including the reaction of 4-hydroxy-3-nitrobenzyl alcohol with 3-dimethylaminopropyl chloride to form the corresponding chloride, which is then reacted with glycine to form 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid. The synthesis of 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid is complex and requires expertise in organic synthesis.

Scientific Research Applications

2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid has been used in various scientific research applications, including the investigation of the role of β-adrenoceptors in cardiovascular diseases, diabetes, and obesity. It has also been used in studies to evaluate the effects of β-adrenoceptor antagonists on the central nervous system, including anxiety and depression.